Cas no 38183-03-8 (7,8-Dihydroxyflavone)

7,8-dihydroxyflavone is a potent and selective TrkB agonist, which mimics the physiological effects of brain-derived neurotrophic factor (BDNF)
7,8-Dihydroxyflavone structure
7,8-Dihydroxyflavone structure
7,8-Dihydroxyflavone
38183-03-8
C15H10O4
254.2375
MFCD00006836
89287
87568376

7,8-Dihydroxyflavone Properties

Names and Identifiers

    • 7,8-Dihydroxy-2-phenyl-4H-chromen-4-one
    • 7,8-Dihydroxyflavone
    • 7,8-Dihydroxyflavone Hydrate
    • ​7,8-Dihydroxyflavone​
    • 7,8-dihydroxy Flavones, 7,8-DHF
    • 7,8-dihydroxy-2-phenylchromen-4-one
    • 7,8-Dihydroxyflavone (7,8-DHF)
    • 7.8 Dihydroxyflavone
    • DHF
    • DIHYDROXYFLAVONE, 7,8-(RG)
    • [ "" ]
    • 7,8-DHF
    • 7,8-Dihydroxy-flavone
    • 4H-1-Benzopyran-4-one, 7,8-dihydroxy-2-phenyl-
    • 7,8-Dihydroxy-2-phenyl-4-benzopyrone
    • 7,8-Dihydroxy-2-phenyl-chromen-4-one
    • COCYGNDCWFKTMF-UHFFFAOYSA-N
    • 7,8-Dihydroxy-2-phenyl-4H-1-benzopyran-4-one
    • PubChem9845
    • 7-8-dihydroxyflavone
    • 7,8-diOH-Flavone
    • Spectrum_001087
    • S
    • 7,8-dihydroxyflavon
    • Spectr
    • 7,8-dihydroxy-2-phenylchromone
    • SPBio_000944
    • KBioGR_002491
    • ADB6MA8ZV2
    • CHEMBL75267
    • HMS3743I05
    • BIDD:ER0103
    • CS-W014088
    • A824039
    • 2(1H)-Pentalenone, 4,5,6,6a-tetrahydro-1,3-dimethyl-
    • BRN 0234350
    • D1916
    • HMS3263G12
    • HMS3886D10
    • FEMA NO. 4830
    • SR-05000002499
    • MEGxp0_001683
    • DS-16246
    • KBio2_006703
    • NS00009738
    • EINECS 253-812-4
    • SPECTRUM201315
    • s8319
    • SDCCGMLS-0066465.P001
    • Spectrum4_001823
    • KBio2_004135
    • 8-DHF
    • 7,8-Dihydroxyflavone hydrate, >=98% (HPLC)
    • Q19596931
    • UNII-ADB6MA8ZV2
    • 4H-1-Benzopyran-4-one,7,8-dihydroxy-2-phenyl-
    • SR-05000002499-1
    • NCGC00261760-01
    • KBio1_000371
    • NCGC00095217-01
    • NCGC00095217-03
    • KBio3_001325
    • AKOS015856571
    • HY-W013372
    • DivK1c_000371
    • AC-23011
    • NSC-750341
    • NSC 750341
    • Spectrum5_000585
    • CCG-39038
    • IDI1_000371
    • BSPBio_001825
    • DTXSID00191568
    • 5-18-04-00079 (Beilstein Handbook Reference)
    • BRD-K49535716-001-02-4
    • SY111956
    • NCGC00095217-12
    • NCGC00178976-01
    • KBioSS_001567
    • Spectrum3_000213
    • 7,8-dihydroxy-2-phenyl-chromen-4-one;7,8-Dihydroxyflavone
    • FT-0639436
    • PD002189
    • MFCD00006836
    • NCGC00095217-02
    • 38183-03-8
    • BCP14497
    • SCHEMBL419316
    • NSC750341
    • C74948
    • CHEBI:140464
    • HMS501C13
    • BRD-K49535716-001-03-2
    • KBio2_001567
    • HMS1923A03
    • NINDS_000371
    • DHF, 7,8-
    • BDBM50093539
    • Spectrum2_000952
    • Tox21_501075
    • 7,8-Dihydroxy-2-phenyl-4H-chromen-4-one; 7,8-Dihydroxy-2-phenyl-4H-1-benzopyran-4-one;
    • NCGC00095217-09
    • 7,8-bis(oxidanyl)-2-phenyl-chromen-4-one
    • DB-049244
    • 78-Dihydroxy-flavone
    • 78-Dihydroxyflavone
    • DTXCID40114059
    • UK9
    • NCGC00095217-04
    • +Expand
    • MFCD00006836
    • COCYGNDCWFKTMF-UHFFFAOYSA-N
    • 1S/C15H10O4/c16-11-7-6-10-12(17)8-13(19-15(10)14(11)18)9-4-2-1-3-5-9/h1-8,16,18H
    • O1C(=C([H])C(C2C([H])=C([H])C(=C(C1=2)O[H])O[H])=O)C1C([H])=C([H])C([H])=C([H])C=1[H]
    • 0234350

Computed Properties

  • 254.05800
  • 2
  • 4
  • 1
  • 254.05790880 g/mol
  • 19
  • 384
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.3
  • 12
  • 0
  • 66.8
  • 254.24

Experimental Properties

  • 2.87120
  • 70.67000
  • 1.698
  • 494.4°C at 760 mmHg
  • 250-251 ºC
  • 193.5°C
  • DMSO: soluble24mg/mL
  • Yellow powder
  • Not determined
  • 1.443±0.06 g/cm3 (20 ºC 760 Torr),

7,8-Dihydroxyflavone Security Information

  • DJ3004000
  • S24/25
  • Xn Xn
  • H302
  • P280-P305+P351+P338
  • Inert atmosphere,Room Temperature
  • R22
  • Warning

7,8-Dihydroxyflavone Customs Data

  • 2914400090
  • China Customs Code:

    2914400090

    Overview:

    2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

7,8-Dihydroxyflavone Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB45445-25mg
7,8-Dihydroxyflavone hydrate
38183-03-8 97%
25mg
$4.00 2024-04-20
abcr
AB151810-250 mg
7,8-Dihydroxyflavone; .
38183-03-8
250mg
€75.90 2023-06-23
Alichem
A449041708-5g
7,8-Dihydroxyflavone
38183-03-8 97%
5g
$212.00 2023-08-31
Ambeed
A362609-25mg
7,8-Dihydroxy-2-phenyl-4H-chromen-4-one
38183-03-8 97%
25mg
$5.0 2024-07-19
Apollo Scientific
OR52179-1g
7,8-Dihydroxyflavone
38183-03-8 97%
1g
£53.00 2023-09-01
Axon Medchem
2089-10 mg
7,8-Dihydroxyflavone
38183-03-8 99%
10mg
€55.00 2023-07-10
ChemScence
CS-W014088-5g
7,8-Dihydroxyflavone
38183-03-8 99.90%
5g
$106.0 2021-09-02
Chengdu Biopurify Phytochemicals Ltd
SBP03386-100mg
7,8-Dihydroxyflavone
38183-03-8 98%
100mg
$20 2023-09-20
Crysdot LLC
CD32001514-100mg
7,8-Dihydroxyflavone
38183-03-8 97%
100mg
$159 2024-07-18
DC Chemicals
DC10215-100 mg
7,8-Dihydroxyflavone
38183-03-8 >98%
100mg
$100.0 2022-03-01

7,8-Dihydroxyflavone Suppliers

HE PENG ( SHANG HAI ) Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:38183-03-8)
ZHANG SHUO
13122891558
hepeng20160718@foxmail.com
Wuhan Loho Material CO.,Ltd.
Audited Supplier Audited Supplier
(CAS:38183-03-8)
CHEN HAO
13971310049
109321999@qq.com
SUZHOU MYLAND PHARM & NUTRITION INC.
Audited Supplier Audited Supplier
(CAS:38183-03-8)
Juanna
15370070775
jc@mylandpharm.com
https://www.mylandsupplement.com/
BioBioPha
Audited Supplier Audited Supplier
(CAS:38183-03-8)
ZHENG JING LI
18788556290
sales@mail.biobiopha.com
Hubei XinHongli Chemical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:38183-03-8)
ZHU YU WEI
15172537016
1018283355@qq.com
Sichuan Jingcuibio Biotechnology CO.,LTD
Audited Supplier Audited Supplier
(CAS:38183-03-8)
CHANG JING LI
18228035716
jingcuibio@163.com
CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:38183-03-8)
WANG HONG XIA
18981717076
2355253619@qq.com

7,8-Dihydroxyflavone Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:38183-03-8)7,8-Dihydroxyflavone
A824039
99%
25g
269.0
atkchemica
(CAS:38183-03-8)7,8-Dihydroxyflavone
CL17497
95%+
1g/5g/10g/100g
discuss personally